4-Chloro vs. 5-Chloro Isomer Potency Impact
The 4-chloro-2-nitrobenzoyl substitution pattern places the chlorine atom para to the carbonyl attachment point and ortho to the nitro group, whereas the commercially more common 5-chloro-2-nitrobenzoyl isomer (CAS 540802-22-0) places chlorine meta to the carbonyl. In the Roche benzoylpiperazine SAR series, substituent position on the benzoyl ring directly correlates with GlyT1 inhibitory potency: para-substituted electron-withdrawing groups consistently yield sub-100 nM IC₅₀ values, while meta-substituted analogs exhibit 3- to 10-fold potency reductions in the same JAR cell [³H]glycine uptake assay platform [1]. No direct head-to-head data for these two specific isomers are publicly available; the quantitative trend is derived from class-level SAR across >50 benzoylpiperazine analogs [1].
| Evidence Dimension | Impact of benzoyl-ring chlorine position on GlyT1 inhibitory potency |
|---|---|
| Target Compound Data | Predicted sub-100 nM GlyT1 IC₅₀ based on para-Cl benzoyl SAR (class inference) |
| Comparator Or Baseline | 5-Chloro-2-nitrobenzoyl isomer (CAS 540802-22-0): no public GlyT1 data; SAR predicts 3–10× potency shift vs. para-Cl analogs |
| Quantified Difference | Estimated 3–10-fold potency advantage for para-Cl (4-chloro) over meta-Cl (5-chloro) based on congeneric SAR [1] |
| Conditions | SAR derived from human JAR cell [³H]glycine uptake assay platform (Pinard et al., 2008) |
Why This Matters
Procurement of the wrong positional isomer can introduce an uncharacterized potency loss, invalidating SAR conclusions and wasting screening resources.
- [1] Pinard, E.; Alberati, D.; Borroni, E.; Fischer, H.; Hainzl, D.; Jolidon, S.; Moreau, J.-L.; Narquizian, R.; Nettekoven, M. H.; Norcross, R. D.; et al. Discovery of Benzoylpiperazines as a Novel Class of Potent and Selective GlyT1 Inhibitors. Bioorg. Med. Chem. Lett. 2008, 18 (18), 5134–5139. DOI: 10.1016/j.bmcl.2008.07.086. View Source
